Cas no 2229359-17-3 (2-bromo-1-(2,3-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,3-dimethoxyphenyl)ethan-1-ol
• CAS No: 2229359-17-3
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 5801096
• PubChem ID: 54190858
• Update Time: 2024-01-07

2-bromo-1-(2,3-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,3-dimethoxyphenyl)ethan-1-ol
• EN300-1907213
• SCHEMBL7783890
• 2229359-17-3

• Inchi： 1S/C10H13BrO3/c1-13-9-5-3-4-7(8(12)6-11)10(9)14-2/h3-5,8,12H,6H2,1-2H3
• InChI Key： PIKDOTNHZSVJOF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1OC)OC)O

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų